Cas no 53268-45-4 (1,3-Dibromo-2-hexanone)

• Product Name: 1,3-Dibromo-2-hexanone
• CAS No: 53268-45-4
• MF: C₆H₁₀Br₂O
• MW: 257.95100069046
• CID: 2185186
• PubChem ID: 53440484
• Update Time: 2025-04-21

1,3-Dibromo-2-hexanone Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-hexanone
• 1,3-dibromohexan-2-one
• DB-311444
• DTXSID60702614
• 53268-45-4

• Inchi： 1S/C6H10Br2O/c1-2-3-5(8)6(9)4-7/h5H,2-4H2,1H3
• InChI Key： FCHFPBYCYOVJIE-UHFFFAOYSA-N
• SMILES： BrC(C(CBr)=O)CCC

Computed Properties

• Exact Mass: 257.90779Da
• Monoisotopic Mass: 255.90984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų